6-Cyano-1H-indazole-4-carboxylic acid

• Molecular Formula: C9H5N3O2
• Molecular Weight: 187.15 g/mol
• IUPAC Name: 6-cyano-1H-indazole-4-carboxylic acid
• InChI: InChI=1S/C9H5N3O2/c10-3-5-1-6(9(13)14)7-4-11-12-8(7)2-5/h1-2,4H,(H,11,12)(H,13,14)
• InChI Key: GPYDUGXMDOZGRV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C2C(=C1C(=O)O)C=NN2)C#N

Description

6-Cyano-1H-indazole-4-carboxylic acid is a heterocyclic compound that belongs to the indazole family. Indazoles are known for their diverse biological activities and are used in various medicinal applications. The compound’s structure consists of an indazole ring with a cyano group at the 6-position and a carboxylic acid group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Cyano-1H-indazole-4-carboxylic acid typically involves the cyclization of appropriate precursors.

Industrial Production Methods

Industrial production methods for this compound often involve optimized reaction conditions to maximize yield and purity. These methods may include the use of catalysts, such as copper or palladium, to facilitate the cyclization and oxidation processes .

Chemical Reactions Analysis

Types of Reactions

6-Cyano-1H-indazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The carboxylic acid group can be oxidized to form corresponding derivatives.

Reduction: The cyano group can be reduced to an amine group under appropriate conditions.

Substitution: The compound can undergo substitution reactions at the indazole ring, particularly at the 3-position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Substitution reactions often require the use of halogenating agents or nucleophiles.

Major Products Formed

Oxidation: Formation of carboxylate derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted indazole derivatives.

Scientific Research Applications

6-Cyano-1H-indazole-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as inhibitors of specific enzymes or receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Cyano-1H-indazole-4-carboxylic acid involves its interaction with specific molecular targets. The cyano and carboxylic acid groups play crucial roles in binding to enzymes or receptors, leading to inhibition or modulation of their activity. The compound’s indazole ring structure allows it to interact with various biological pathways, making it a versatile molecule for therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

1H-Indazole-4-carboxylic acid: Lacks the cyano group, leading to different biological activities.

6-Bromo-1H-indazole-4-carboxylic acid: Contains a bromine atom instead of a cyano group, resulting in distinct chemical properties.

1H-Indazole-3-carboxylic acid: The carboxylic acid group is positioned differently, affecting its reactivity and applications.

Uniqueness

6-Cyano-1H-indazole-4-carboxylic acid is unique due to the presence of both cyano and carboxylic acid groups, which confer specific chemical reactivity and biological activity. This combination makes it a valuable compound for various research and industrial applications .